Cas no 1385466-23-8 (N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide)

• Product Name: N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide
• CAS No: 1385466-23-8
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5451760
• PubChem ID: 72011496
• Update Time: 2025-05-26

N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-3-methylcyclohexyl)-2-pyrazol-1-ylpropanamide
• 1385466-23-8
• N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide
• EN300-26685175
• AKOS016925562
• Z1220397861
• N-(1-Cyano-3-methylcyclohexyl)-α-methyl-1H-pyrazole-1-acetamide

• Inchi： 1S/C14H20N4O/c1-11-5-3-6-14(9-11,10-15)17-13(19)12(2)18-8-4-7-16-18/h4,7-8,11-12H,3,5-6,9H2,1-2H3,(H,17,19)
• InChI Key： SCEQJKBJFPRFTH-UHFFFAOYSA-N
• SMILES： N1(C(C)C(NC2(C#N)CCCC(C)C2)=O)C=CC=N1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.5±38.0 °C(Predicted)
• pka: 11.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide

N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide: A Comprehensive Overview

N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide (CAS No. 1385466-23-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amide family and features a unique structural arrangement that includes a cyano group, a methylcyclohexyl ring, and a pyrazole moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The cyano group in N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The methylcyclohexyl ring provides additional steric bulk and hydrophobicity, contributing to the molecule's overall solubility and bioavailability. The pyrazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its potential in drug discovery. Pyrazoles are often associated with anti-inflammatory, analgesic, and anticonvulsant properties.

Recent research has focused on the potential of N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. This finding suggests that the compound could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID).

Another area of interest is the compound's potential as an anticonvulsant agent. Preclinical studies have shown that N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action appears to involve modulation of ion channels and neurotransmitter receptors, which are critical targets for anticonvulsant drugs. These findings have sparked interest in further investigating the compound's potential as a treatment for epilepsy and other neurological disorders.

In addition to its therapeutic applications, N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other bioactive compounds, particularly those with similar functional groups. Researchers have explored its utility in developing new derivatives with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide typically involves several steps, including the formation of the cyano group, the introduction of the methylcyclohexyl ring, and the attachment of the pyrazole moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves starting from commercially available precursors and using well-established chemical reactions to construct the desired molecule.

The safety profile of N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans.

In conclusion, N-(1-cyano-3-methylcyclohexyl)-2-(1H-pyrazol-1-yl)propanamide (CAS No. 1385466-23-8) is a multifaceted compound with promising potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.